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Compound of Interest

Compound Name: (Rac)-Epoxiconazole

Cat. No.: B601465 Get Quote

Essential Safety and Handling Guide for (Rac)-
Epoxiconazole
This guide provides crucial safety and logistical information for the handling of (Rac)-
Epoxiconazole in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal. (Rac)-
Epoxiconazole is a fungicide suspected of causing cancer and having adverse effects on

fertility and unborn children, making strict adherence to safety protocols imperative.[1][2][3][4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling (Rac)-
Epoxiconazole. It is essential to wear the appropriate PPE at all times to minimize exposure.
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PPE Category Specification Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5] A face shield should be

worn in addition to goggles

when there is a splash hazard.

To protect against splashes,

mists, and dust of (Rac)-

Epoxiconazole, preventing

contact with the eyes.

Skin Protection

Chemical-resistant gloves

(e.g., PVC or rubber).[1] Wear

fire/flame resistant and

impervious clothing.[5] A lab

coat or chemical-resistant suit

should be worn.[6]

To prevent skin contact with

the chemical. Gloves must be

inspected before use and

hands should be washed after

removal.[5] Contaminated

clothing should be washed

before reuse.[1]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded, irritation is

experienced, or ventilation is

inadequate.[5] Ensure

respirators meet Australian

Standards AS/NZS 1715 and

1716.[1]

To protect against inhalation of

dust, mists, or vapors,

especially in poorly ventilated

areas or during operations that

may generate aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling (Rac)-Epoxiconazole is critical to ensure safety and

experimental integrity.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[5] The use of a chemical fume hood is highly

recommended.
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Before handling, obtain and read all safety instructions and the Safety Data Sheet (SDS).[1]

[5]

Keep the work area clean and uncluttered.

Have an emergency eyewash station and safety shower readily accessible.[4]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[5]

Wear all required PPE as specified in the table above.

When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure.

For creating solutions, add the solid to the solvent slowly to avoid splashing.

Do not eat, drink, or smoke in the laboratory area where (Rac)-Epoxiconazole is handled.[1]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1]

3. In Case of a Spill:

Evacuate non-essential personnel from the spill area.[4]

Wearing appropriate PPE, contain the spill using absorbent materials like sand, earth, or

vermiculite.[1][4]

Collect the spilled material and place it into a suitable, labeled container for disposal.[1]

Wash the spill area thoroughly after the material has been collected.[1]

Prevent spilled material from entering drains or waterways.[7]

Disposal Plan
Proper disposal of (Rac)-Epoxiconazole and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation: All waste contaminated with (Rac)-Epoxiconazole, including unused

product, contaminated absorbent materials, and empty containers, must be collected and

disposed of as hazardous waste.

Container Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and

include the name "(Rac)-Epoxiconazole".

Disposal Method: Dispose of contents and containers in accordance with all local, regional,

and national regulations.[1][5] Do not dispose of with household garbage or allow it to reach

the sewage system.[8]

Empty Containers: Empty containers should not be reused and should be disposed of as

hazardous waste. Puncture and crush containers before burying in an approved landfill, if

local regulations permit.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.carlroth.com/medias/SDB-22XC-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDQ3NDN8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd4T0M4NU1qTTFORFV4TkRFeU5URXdMMU5FUWw4eU1saERYMGxGWDBWT0xuQmtaZ3xlZjRmZDA5YjBkMjliZjVmNzNjNWI4NWI4ZGQ2MzY4MWJmNDhjZjE0ZTM0ZTc2MzY1NjVmNTY2YmE1YjVlNjE0
https://bg.cpachem.com/msds?num=SB177&dnl=sd_-_Epoxiconazole_CAS_133855-98-8_%28SB177%29_%28EU%29.pdf
https://www.genfarm.com.au/sites/genfarm/files/2021-07/documents/SDS_GNF%20EPOXICONAZOLE%20500%20FUNGICIDE.pdf
https://www.echemi.com/sds/1-2s-3s-3-2-chlorophenyl-2-4-fluorophenyloxiran-2-ylmethyl-1-2-4-triazole-pd180521105550.html
https://edis.ifas.ufl.edu/publication/PI061
https://www.philea.ma/wp-content/uploads/2020/06/MSDS-Epoxiconazole-125SC.pdf
https://www.agilent.com/cs/library/msds/PST-2235A1000_NAEnglish.pdf
https://www.benchchem.com/product/b601465#personal-protective-equipment-for-handling-rac-epoxiconazole
https://www.benchchem.com/product/b601465#personal-protective-equipment-for-handling-rac-epoxiconazole
https://www.benchchem.com/product/b601465#personal-protective-equipment-for-handling-rac-epoxiconazole
https://www.benchchem.com/product/b601465#personal-protective-equipment-for-handling-rac-epoxiconazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b601465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

